3-Methoxy-5-nitrobenzonitrile
Overview
Description
3-Methoxy-5-nitrobenzonitrile is a chemical compound with the molecular formula C8H6N2O3 . It has been used in the synthesis of new organic pigments .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C8H6N2O3 . The molecular weight is 178.14 g/mol .Physical And Chemical Properties Analysis
This compound is a clear colourless to light yellow liquid . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.Scientific Research Applications
Synthesis of Maytansine Analogues
3-Methoxy-5-nitrobenzonitrile is utilized in the synthesis of complex organic compounds. For instance, the compound has been used as an intermediate in the attempted synthesis of the C_9-N fragment of maytansine, an important molecule in cancer research. A new synthesis method from vanillin was reported, indicating its significance in organic synthesis and medicinal chemistry (Sun & Kao, 1981).
Pharmaceutical Synthesis
This chemical is integral in the synthesis of pharmaceutical compounds. For example, it has been involved in the synthesis of Gefitinib, a drug used in cancer treatment. The process demonstrates the compound's utility in creating complex molecules with significant medical applications (Jin et al., 2005).
Chemical Intermediate in Hydrogenation Processes
This compound is used in hydrogenation studies, particularly in understanding the effects of different solvents and substituents in hydrogenation reactions. This provides insights into the conversion of nitro groups to amine groups, a key transformation in organic synthesis (Koprivova & Červený, 2008).
Study of Physical Properties
The physical properties of nitrobenzonitriles, including this compound, have been extensively studied. Research on their heat capacities and enthalpies of transition provides valuable data for understanding their behavior in various chemical processes (Jiménez et al., 2002).
Radiochemistry in PET Imaging
In radiochemistry, this compound has been used in the preparation of PET (Positron Emission Tomography) tracers. This highlights its significance in medical imaging and diagnostics, offering insights into brain chemistry and functioning (Lim et al., 2014).
Enhancement of Mass Spectrometry Sensitivity
In analytical chemistry, this compound has been used as a dopant to improve the sensitivity of mass spectrometry techniques. This application is crucial for enhancing the detection and analysis of various compounds in complex mixtures (Santos et al., 2016).
Mechanism of Action
is a type of aromatic nitrile. Aromatic nitriles, such as benzonitriles, are known to participate in various chemical reactions, including nucleophilic substitution and oxidation . The nitro group (-NO2) is a strong electron-withdrawing group, which can make the compound more reactive. The methoxy group (-OCH3) is an electron-donating group, which can increase the electron density on the aromatic ring and influence its reactivity.
properties
IUPAC Name |
3-methoxy-5-nitrobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O3/c1-13-8-3-6(5-9)2-7(4-8)10(11)12/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IULAXWUZAPAHIH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)[N+](=O)[O-])C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50401402 |
Source
|
| Record name | 3-methoxy-5-nitrobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50401402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
33224-19-0 |
Source
|
| Record name | 3-Methoxy-5-nitrobenzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=33224-19-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-methoxy-5-nitrobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50401402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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